Chromium sulfide (Cr2S3)

Specification

• CAS No.: 12018-22-3
• Molecular Formula: Cr2HS3-
• Molecular Weight: 200.2 g/mol
• IUPAC Name: chromium(3+);trisulfide
• Standard InChI: InChI=1S/2Cr.3S/q2*+3;3*-2
• Standard InChI Key: QCULQIIZBGSTGO-UHFFFAOYSA-M
• SMILES: [S-2].[S-2].[S-2].[Cr+3].[Cr+3]
• Canonical SMILES: [S-2].[S-2].[S-2].[Cr+3].[Cr+3]

Introduction

Physical and Chemical Properties

Structural Characteristics

Chromium sulfide (Cr2S3) crystallizes in a rhombohedral structure with R̄3 space group symmetry. This structure exhibits a unique arrangement of atoms that contributes to its distinctive properties. According to X-ray crystallography studies, the structure of Cr2S3 represents a combination of nickel arsenide (1:1 stoichiometry) and Cd(OH)2 (1:2 stoichiometry) structural types. The unit cell parameters for Cr2S3 are:

Parameter	Value
a = b	0.59 nm
c	1.6 nm
α	63.045°
β	116.955°
γ	120.000°

An interesting structural feature of Cr2S3 is the relatively short chromium-chromium distance of 2.78 Å, which suggests the presence of metal-metal bonding within the compound. This metal-metal interaction plays a significant role in determining the electronic and magnetic properties of the material.

The layered nature of Cr2S3 makes it highly amenable to exfoliation techniques, similar to graphite and MoS2, which opens up possibilities for producing two-dimensional nanosheets for various applications.

Physical Properties

Chromium sulfide (Cr2S3) possesses several distinctive physical properties that make it interesting for fundamental research and applications:

Property	Value/Description
Appearance	Brown to black solid
Molecular Weight	200.19 g/mol
Density	3.77 g/cm³
Melting Point	1,350°C
Magnetic Properties	Ferrimagnetic in bulk form
Curie Temperature (Tc)	≈125 K
Band Gap Range	Visible spectrum (VIS)
Material Classification	Semiconductor, Magnet

Cr2S3 is particularly noteworthy for being a ferrimagnetic semiconductor in its bulk form, with a Curie temperature of approximately 125 K. This combination of magnetic and semiconducting properties is relatively uncommon and presents opportunities for spintronic applications.

The high-quality crystals of Cr2S3 produced through flux zone growth techniques can achieve extremely high purity levels (99.9999%), without common magnetic impurities such as iron, nickel, or cobalt. This purity allows for precise measurements of the material's intrinsic magnetic, electronic, and optical properties without interference from contaminating elements.

Chemical Properties

Chromium sulfide (Cr2S3) displays chemical characteristics that are typical of transition metal sulfides while also exhibiting some unique features:

Cr2S3 is notably insoluble in water, which is consistent with many metal sulfide compounds. When synthesized through careful methods like flux zone growth, high-purity Cr2S3 can be produced without common contaminating magnetic impurities, allowing for more accurate studies of its intrinsic properties.

The chemical stability of Cr2S3 makes it suitable for various applications in harsh environments. The compound can be formed through direct reaction of elemental chromium and sulfur at elevated temperatures (approximately 1000°C). This reaction proceeds according to the following equation:

2Cr + 3S → Cr2S3

As a transition metal sulfide, Cr2S3 exhibits catalytic activity for various chemical reactions, particularly those involving hydrogenation, oxidation, and dehydrogenation processes. This catalytic capability is enhanced when the material is processed into nanoparticle form, which significantly increases its surface area and exposes more active sites.

Synthesis Methods

Bulk Synthesis

The synthesis of bulk chromium sulfide (Cr2S3) can be achieved through several methods, with the most common being direct reaction of constituent elements at elevated temperatures. This approach typically involves:

The reaction of a stoichiometric mixture of elemental chromium and sulfur at temperatures around 1000°C leads to the formation of crystalline Cr2S3. This high-temperature solid-state reaction needs to be carefully controlled to achieve the desired phase and purity.

Another established method involves synthesis in vacuum-sealed quartz tubes, which typically requires approximately five days to complete. This method is particularly effective for producing single-phase Cr2S3 crystals. The sealed environment prevents oxidation and ensures the correct stoichiometry is maintained throughout the reaction process.

Flux zone growth techniques can produce extremely high-purity Cr2S3 crystals (99.9999% purity) that are free from common magnetic impurities such as iron, nickel, and cobalt. This method is valuable for obtaining samples suitable for accurate physical property measurements.

Nanoparticle Synthesis

The preparation of chromium sulfide nanoparticles offers enhanced properties compared to bulk materials due to quantum confinement effects and increased surface area. Several methods have been developed for synthesizing Cr2S3 nanoparticles:

Chemical vapor deposition (CVD) represents an effective technique for producing high-quality Cr2S3 nanostructures with controlled morphology and size. The process typically involves the vaporization of chromium and sulfur precursors followed by their reaction and deposition onto a suitable substrate.

Hydrothermal synthesis provides a versatile route for preparing Cr2S3 nanoparticles under moderate temperature and pressure conditions in aqueous media. This method often employs chromium salts and sulfur sources in an autoclave at elevated temperatures, resulting in the formation of Cr2S3 nanoparticles with controlled size and morphology.

Sol-gel processes and chemical reduction techniques also serve as viable methods for synthesizing Cr2S3 nanoparticles with specific characteristics tailored for various applications. These approaches typically involve the formation of a colloidal solution (sol) that converts to a gel-like network containing the desired nanoparticles.

Thin Film Deposition

The production of thin films and two-dimensional structures of Cr2S3 has garnered particular interest due to potential applications in electronic and optoelectronic devices:

Solid-vapor growth methods have been successfully employed to deposit Cr2S3 on substrates such as sapphire. This technique involves the sublimation of previously synthesized Cr2S3 and its subsequent deposition onto the target substrate.

Exfoliation techniques can be applied to bulk Cr2S3 crystals to obtain thin layers, taking advantage of the material's highly layered structure that resembles graphite and MoS2. Both mechanical and chemical exfoliation approaches can yield nanosheets of varying thicknesses.

Research has also explored the synthesis of quasi-two-dimensional Cr2S3 as an alternative to CrS2, which presents significant synthesis challenges. These thin Cr2S3 structures can potentially mimic some of the properties of the more elusive CrS2 compound while being more stable and easier to synthesize.

Characterization Techniques

X-ray Techniques

X-ray-based analytical methods provide crucial information about the structure and composition of chromium sulfide (Cr2S3):

X-ray diffraction (XRD) serves as a fundamental technique for identifying the crystalline phases present in synthesized Cr2S3 samples. This method confirms the rhombohedral structure of Cr2S3 and provides information about unit cell parameters, crystallite size, and potential impurities.

X-ray photoelectron spectroscopy (XPS) offers valuable insights into the electronic structure and chemical states of elements in Cr2S3. This surface-sensitive technique can determine the oxidation states of chromium and sulfur, as well as identify any surface contamination or oxidation.

Energy-dispersive X-ray spectroscopy (EDS) provides elemental composition analysis, confirming the stoichiometry of synthesized Cr2S3 samples and detecting any elemental impurities that might be present.

Microscopy Methods

Various microscopy techniques enable visualization and analysis of Cr2S3 at different scales:

Atomic force microscopy (AFM) has been effectively employed to image quasi-two-dimensional Cr2S3 particles and determine their thickness, surface morphology, and lateral dimensions. This technique is particularly valuable for characterizing exfoliated or thin-film samples.

Scanning electron microscopy (SEM) allows for examination of the morphology, particle size, and surface features of bulk Cr2S3 and Cr2S3 nanoparticles. This information helps correlate synthesis conditions with the resulting material structure.

Transmission electron microscopy (TEM) provides high-resolution imaging that can reveal the atomic structure, crystallinity, defects, and layer stacking in Cr2S3 samples. This technique is especially useful for analyzing two-dimensional or nanostructured forms of the material.

Spectroscopic Analysis

Spectroscopic methods provide complementary information about the properties of Cr2S3:

Raman spectroscopy serves as a non-destructive technique for analyzing the vibrational modes of Cr2S3, which reflect its crystal structure and bonding characteristics. This method can also help identify different phases and detect structural changes that might occur during processing.

Magnetic measurements are crucial for characterizing the ferrimagnetic properties of Cr2S3, including determination of the Curie temperature, magnetic susceptibility, and magnetization behavior. The absence of magnetic impurities in high-purity samples ensures that the measured magnetic properties truly represent those of Cr2S3.

Optical spectroscopy helps determine the electronic band structure and optical properties of Cr2S3, including its absorption spectrum and band gap, which falls within the visible range. These measurements provide insights into the material's potential for optoelectronic applications.

Applications

Catalysis

Chromium sulfide (Cr2S3) demonstrates promising catalytic properties for various chemical processes:

The high surface area and reactivity of Cr2S3 nanoparticles make them effective catalysts for reactions including hydrogenation, oxidation, and dehydrogenation processes. These catalytic capabilities can be applied in the production of chemicals, fuels, and fine chemicals.

Cr2S3 has shown potential for environmental catalysis applications, particularly in the degradation of pollutants. The material's semiconducting properties enable it to participate in redox reactions that can break down harmful substances in environmental remediation efforts.

The catalytic performance of Cr2S3 can be further enhanced by controlling particle size, morphology, and surface structure through careful synthesis techniques. Additionally, combining Cr2S3 with other materials to form composite catalysts represents a strategy for tailoring catalytic activity for specific reactions.

Photocatalysis

The semiconductor properties of Cr2S3 make it suitable for photocatalytic applications:

Cr2S3 nanoparticles can facilitate reactions driven by light, with potential applications in environmental remediation processes such as water purification. The material's ability to absorb visible light (due to its band gap in the visible range) makes it more efficient than photocatalysts that require UV light.

The combination of Cr2S3 with other semiconductors to form heterojunctions can enhance charge separation and catalytic activity, potentially improving photocatalytic performance in various reactions, including water splitting for hydrogen production.

Research continues to explore the optimization of Cr2S3 for photocatalytic applications through manipulation of particle size, morphology, defect concentration, and surface modifications to enhance light absorption and charge carrier dynamics.

Two-Dimensional Materials

The layered nature of Cr2S3 positions it as a candidate for applications in the field of two-dimensional materials:

Exfoliated Cr2S3 nanosheets could potentially be integrated into electronic and optoelectronic devices, similar to other two-dimensional materials like graphene and transition metal dichalcogenides. The material's ferrimagnetic semiconductor properties offer unique opportunities for device applications.

Thin layers of Cr2S3 might serve as alternatives to the more challenging-to-synthesize CrS2, potentially mimicking some of its properties while being more stable and accessible. This approach expands the palette of available two-dimensional materials for various applications.

The integration of Cr2S3 with other two-dimensional materials to form van der Waals heterostructures represents a promising avenue for creating materials with tailored electronic, optical, and magnetic properties for next-generation devices.

Current Research and Future Perspectives

Research on chromium sulfide (Cr2S3) continues to evolve, with several promising directions emerging:

The exploration of Cr2S3 as a quasi-two-dimensional material represents an active area of research, with efforts focused on developing reliable methods for producing high-quality, atomically thin layers. These two-dimensional forms might exhibit properties distinct from the bulk material, potentially including different magnetic behaviors or electronic structures.

The combination of ferrimagnetic and semiconducting properties in Cr2S3 makes it particularly interesting for emerging spintronic applications. Research in this area aims to leverage these dual characteristics for devices that can simultaneously control both charge and spin degrees of freedom.

Continued investigation of novel synthesis methods for Cr2S3 nanostructures with controlled size, shape, and surface properties remains essential for optimizing the material's performance in various applications. These efforts include developing greener, more scalable synthesis routes that could facilitate industrial adoption.

The potential of Cr2S3 for energy applications, including photocatalysis, battery electrodes, and supercapacitors, warrants further exploration to address challenges related to efficiency, stability, and scalability. The material's visible light absorption capabilities and layered structure offer promising characteristics for these applications.

As fundamental understanding of Cr2S3 properties advances, new applications will likely emerge that take advantage of its unique combination of structural, electronic, and magnetic characteristics. Integration with other materials in heterostructures or composites represents a particularly promising avenue for expanding the material's functionality.

The development of Cr2S3-based devices remains at an early stage, with significant opportunities for innovation in areas such as sensors, memory devices, and magnetic switches that could exploit the material's intrinsic properties.